(3S)-3-Methyl-2-azaspiro[4.5]decane;hydrochloride

• IUPAC Name: (3S)-3-methyl-2-azaspiro[4.5]decane;hydrochloride
• InChI: InChI=1S/C10H19N.ClH/c1-9-7-10(8-11-9)5-3-2-4-6-10;/h9,11H,2-8H2,1H3;1H/t9-;/m0./s1
• InChI Key: KCRGPQGBRAAJAJ-FVGYRXGTSA-N
• Canonical SMILES: CC1CC2(CCCCC2)CN1.Cl
• Isomeric SMILES: C[C@H]1CC2(CCCCC2)CN1.Cl
• Molecular Formula: C10H20ClN
• Molecular Weight: 189.72 g/mol

Description

“(3S)-3-Methyl-2-azaspiro[4.5]decane;hydrochloride” is a chemical compound with the molecular formula C10H20ClN. It has a molecular weight of 189.73. The compound is also known as spiroperidol, a member of the butyrophenone family of antipsychotic medications.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H19N.ClH/c1-9-7-10(8-11-9)5-3-2-4-6-10;/h9,11H,2-8H2,1H3;1H/t9-;/m0./s1. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Anticancer Activity

One notable application involves the synthesis and evaluation of new derivatives of 1-thia-azaspiro[4.5]decane for anticancer activity. These compounds were tested against various cancer cell lines, including HepG-2 (human liver hepatocellular carcinoma), PC-3 (human prostate adenocarcinoma), and HCT116 (human colorectal carcinoma), showing moderate to high inhibition activities (Flefel et al., 2017).

Crystal Structure Analysis

Research has also been conducted on the crystal structure of azaspiro[4.5]decane derivatives to understand their molecular configuration better. For example, the crystal structure of 4-(dichloroacetyl)-1-oxa-4-azaspiro[4.5] decane was determined, revealing its chiral nature and molecular conformation (Wen, 2002).

Synthesis of Core Structures

Azaspirocyclic core structures, like those of halichlorine and pinnaic acid, have been efficiently synthesized using intramolecular acylnitroso ene reactions. These syntheses are significant for developing pharmaceuticals and exploring complex natural products (Matsumura et al., 2003).

Anticonvulsant Properties

Another area of application is the development of N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives, which have been evaluated for their anticonvulsant and neurotoxic properties. This research contributes to understanding how structural modifications can influence the therapeutic potential of these compounds (Obniska et al., 2006).

Removal of Carcinogenic Compounds

The synthesis of a calix[4]arene-based polymer incorporating 1,4-dioxa-8-azaspiro[4.5]decane units has shown high efficiency in removing water-soluble carcinogenic direct azo dyes and aromatic amines, highlighting an environmental application of these compounds (Akceylan et al., 2009).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.